Cas no 546104-87-4 ( )

• Product Name: &nbsp
• CAS No: 546104-87-4
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 942189
• PubChem ID: 3634958
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1-(4-ethyl-1-piperazinyl)-1-butanone
• Piperazine, 1-ethyl-4-(2-ethyl-1-oxobutyl)- (9CI)
• AKOS003802633
• 546104-87-4
• DB-327225
• PIPERAZINE, 1-ETHYL-4-(2-ETHYL-1-OXOBUTYL)-
• SCHEMBL21730517
•  

• Inchi： 1S/C12H24N2O/c1-4-11(5-2)12(15)14-9-7-13(6-3)8-10-14/h11H,4-10H2,1-3H3
• InChI Key： KSWWRRPPWZUEEG-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6Ų